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Compound of Interest

Compound Name: Bttes

Cat. No.: B15337642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Bttes (3-

(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-

1-sulfonic acid), a water-soluble ligand used to accelerate copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions.

Introduction to Bttes
Bttes is a next-generation, water-soluble ligand designed for the copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC), a key reaction in click chemistry.[1][2][3] Its primary function is

to accelerate the reaction rate while minimizing cytotoxicity, making it highly suitable for

bioconjugation experiments in cellular environments.[1][2][3] The biocompatibility and rapid

kinetics of Bttes represent a significant improvement over older, water-insoluble ligands.[1]

Physicochemical Properties of Bttes
A summary of the key properties of Bttes is provided in the table below.
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Property Value Reference

Full Chemical Name

3-(4-((bis((1-(tert-butyl)-1H-

1,2,3-triazol-4-

yl)methyl)amino)methyl)-1H-

1,2,3-triazol-1-yl)propane-1-

sulfonic acid

[1]

Synonyms
Copper click-chemistry ligand,

Water-soluble CuAAC ligand
[1]

Molecular Formula C₂₀H₃₄N₁₀O₃S [1]

Molecular Weight 494.62 g/mol [1][3]

Appearance Off-white to grey solid [3]

Purity >95% [1][3]

Solubility

Water, Dimethyl sulfoxide

(DMSO), Dimethylformamide

(DMF), Methanol (MeOH)

[2][3]

Storage (Short-term)
Dry, dark, and at 0 - 4°C (days

to weeks)
[1]

Storage (Long-term) -20°C (months to years) [1]

Experimental Protocol: Preparation of a 10 mM
Bttes Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Bttes in sterile, nuclease-

free water.

3.1. Materials

Bttes powder (purity >95%)

Sterile, nuclease-free water

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

3.2. Procedure

Determine the required mass of Bttes:

To prepare 1 mL of a 10 mM stock solution, the required mass of Bttes can be calculated

using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM x 1 mL x 494.62 g/mol / 1000 = 4.9462 mg

Therefore, you will need to weigh out approximately 4.95 mg of Bttes powder.

Weighing the Bttes powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.95 mg of Bttes powder into the tared microcentrifuge tube.

Dissolving the Bttes powder:

Add 1 mL of sterile, nuclease-free water to the microcentrifuge tube containing the Bttes
powder.

Close the tube and vortex thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Storage of the Stock Solution:

For short-term storage (days to weeks), store the 10 mM Bttes stock solution at 2-8°C.[4]
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For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes and store at -20°C.[1] Avoid repeated freeze-thaw cycles.

Safety and Handling Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Bttes powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with eyes or skin, rinse immediately with plenty of water.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Experimental Workflow
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Preparation

Dissolution

Storage

Calculate required mass of Bttes powder

Weigh Bttes powder into a sterile microcentrifuge tube

4.95 mg for 1 mL of 10 mM solution

Add sterile, nuclease-free water to the tube

Vortex until completely dissolved

Aliquot into single-use volumes

Store at -20°C for long-term use

Click to download full resolution via product page

Caption: Workflow for preparing a Bttes stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15337642?utm_src=pdf-body-img
https://www.benchchem.com/product/b15337642?utm_src=pdf-body
https://www.benchchem.com/product/b15337642?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medkoo.com [medkoo.com]

2. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]

3. vectorlabs.com [vectorlabs.com]

4. BTTES 2101505-88-6 [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a Stock
Solution of Bttes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15337642#how-to-prepare-a-stock-solution-of-bttes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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